CID 12612431

• CAS No.: 72882-78-1
• Product Name: CID 12612431
• Molecular Formula: C20H19ClN4
• Molecular Weight: 350.8 g/mol
• IUPAC Name: 2-(7-chloro-5-phenyl-[1,2,4]triazolo[4,3-a]quinolin-1-yl)-N,N-dimethylethanamine
• Standard InChI: InChI=1S/C20H19ClN4/c1-24(2)11-10-19-22-23-20-13-16(14-6-4-3-5-7-14)17-12-15(21)8-9-18(17)25(19)20/h3-9,12-13H,10-11H2,1-2H3
• Standard InChIKey: LYLASWLQCMKZAT-UHFFFAOYSA-N
• SMILES: CN(C)CCC1=NN=C2N1C3=C(C=C(C=C3)Cl)C(=C2)C4=CC=CC=C4
• Canonical SMILES: CN(C)CCC1=NN=C2N1C3=C(C=C(C=C3)Cl)C(=C2)C4=CC=CC=C4
• Appearance: Solid powder
• Description: PF-9366 is a novel inhibitor of human methionine adenosyltransferase 2A (Mat2A), the extrahepatic isoform.
• Purity: >96% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: PF-9366; PF 9366; PF9366.
• Reference: 1: Quinlan CL, Kaiser SE, Bolaños B, Nowlin D, Grantner R, Karlicek-Bryant S, Feng JL, Jenkinson S, Freeman-Cook K, Dann SG, Wang X, Wells PA, Fantin VR, Stewart AE, Grant SK. Targeting S-adenosylmethionine biosynthesis with a novel allosteric inhibitor of Mat2A. Nat Chem Biol. 2017 May 29. doi: 10.1038/nchembio.2384. [Epub ahead of print] PubMed PMID: 28553945.
• PubChem Compound: 12612431
• Last Modified: Nov 11 2021